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Compound of Interest

Compound Name: Cyclopentylsilane

Cat. No.: B15369427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentylsilane (CAS No. 80249-74-7) is an organohydrosilane compound of interest in

various chemical synthesis applications, including pharmaceutical development.[1][2] Its utility

as a chemical intermediate necessitates a thorough understanding of its physicochemical

properties and, critically, its safety profile to ensure safe handling and use in a laboratory

setting.[3] This technical guide provides a comprehensive overview of the essential safety

information for cyclopentylsilane, presented in a clear and accessible format for scientific

professionals.

Physicochemical and Safety Data Summary
The following tables summarize the key quantitative data available for cyclopentylsilane.

Table 1: Physicochemical Properties of Cyclopentylsilane
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Property Value Reference

CAS Number 80249-74-7 [1][2][4]

Molecular Formula C5H12Si [3]

Synonyms Trihydrosilylcyclopentane [3]

Physical State Liquid [3]

Table 2: GHS Safety Information for Cyclopentylsilane[3]

Category Information

GHS Classification Flammable Liquids, Category 2

Signal Word Danger

Hazard Statement H225: Highly flammable liquid and vapor

GHS Pictogram 🔥

Table 3: Handling and Precautionary Measures for Cyclopentylsilane[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Catalytic_Asymmetric_Synthesis_(Punniyamurthy)/08%3A_Asymmetric_Hydrosilylation_and_Related_Reactions/8.01%3A_Hydrosilylation_of_Alkenes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4343356.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4343356_EN.htm
http://www.gelest.com/wp-content/uploads/product_msds/SIC2554.0-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SIC2554.0-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SIC2554.0-msds.pdf
https://www.benchchem.com/product/b15369427?utm_src=pdf-body
http://www.gelest.com/wp-content/uploads/product_msds/SIC2554.0-msds.pdf
https://www.benchchem.com/product/b15369427?utm_src=pdf-body
http://www.gelest.com/wp-content/uploads/product_msds/SIC2554.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Statement
Category

P-Code Statement Text

Prevention P210
Keep away from heat, open

flames, sparks. - No smoking.

P233 Keep container tightly closed.

P240
Ground/bond container and

receiving equipment.

P241
Use explosion-proof electrical

equipment.

P242 Use only non-sparking tools.

P243
Take precautionary measures

against static discharge.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P370+P378

In case of fire: Use water spray

or fog, foam, carbon dioxide,

dry chemical to extinguish.

Storage P403+P235
Store in a well-ventilated

place. Keep cool.

Disposal P501

Dispose of contents/container

to licensed waste disposal

facility.

Toxicological Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Currently, specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50

(Lethal Concentration, 50%) for cyclopentylsilane are not available in the public domain.

However, qualitative assessments indicate that the substance may cause irritation to the

respiratory tract, skin, and eyes.[3] In case of exposure, it is crucial to seek fresh air, wash the

affected skin area with soap and water, and for eye contact, rinse thoroughly with water for at

least 15 minutes.[3] Always seek medical attention if symptoms persist.

Experimental Protocols and Workflows
Given the nature of cyclopentylsilane as a reactive chemical intermediate, adherence to strict

experimental protocols is paramount. Below are visualizations of key logical and experimental

workflows.

Safe Handling Workflow
The following diagram outlines the essential steps for the safe handling of cyclopentylsilane
in a laboratory setting.
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of cyclopentylsilane.

Representative Experimental Workflow: Hydrosilylation
of an Alkene
The hydrosilylation of alkenes is a common application for organohydrosilanes. The following

diagram illustrates a typical experimental workflow for such a reaction. While specific conditions

may vary, this serves as a general guideline.
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Caption: General experimental workflow for the hydrosilylation of an alkene.
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Conclusion
Cyclopentylsilane is a valuable reagent in chemical synthesis. Its highly flammable nature

demands strict adherence to safety protocols. This guide provides the essential safety

information, handling procedures, and a representative experimental workflow to assist

researchers, scientists, and drug development professionals in its safe and effective use. The

absence of comprehensive toxicological data underscores the need for careful handling and

the use of appropriate personal protective equipment to minimize any potential health risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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